2-(2'-Methylphenoxymethyl)-aniline

• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 2-[(2-methylphenoxy)methyl]aniline
• InChI: InChI=1S/C14H15NO/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h2-9H,10,15H2,1H3
• InChI Key: QVBVGXITXMELGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=CC=C2N

Description

2-(2'-Methylphenoxymethyl)-aniline is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

75 g (0.308 mol) of 2-(2'-methylphenoxymethyl)-nitrobenzene (Example 2a) and 10 g of 5% strength Pt/C (platinum adsorbed onto active carbon) in 50 ml of methanol are stirred vigorously for two hours under an H2 atmosphere. Thereafter, a further 2 g of 5% strength Pt/C are added and stirring is continued overnight. The catalyst is then filtered off under suction and is replaced with 10 g of fresh catalyst. Stirring is continued overnight, the mixture is filtered under suction and the filtrate is evaporated down under reduced pressure. The residue is purified by column chromatography using hexane/ethyl acetate mixtures. 61 g (0.286 mol=93%) of the title compound are obtained as a colorless solid.